Cas no 747410-97-5 (2-{4-[(2-Methylpropyl)sulfanyl]-3-nitrobenzenesulfonamido}acetic acid)

• Product Name: 2-{4-[(2-Methylpropyl)sulfanyl]-3-nitrobenzenesulfonamido}acetic acid
• CAS No: 747410-97-5
• MF: C₁₂H₁₆N₂O₆S₂
• MW: 348.395240783691
• CID: 6783922
• PubChem ID: 4992784
• Update Time: 2025-05-25

2-{4-[(2-Methylpropyl)sulfanyl]-3-nitrobenzenesulfonamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-[(2-METHYLPROPYL)SULFANYL]-3-NITROBENZENESULFONAMIDO)ACETIC ACID
• 747410-97-5
• 2-{4-[(2-methylpropyl)sulfanyl]-3-nitrobenzenesulfonamido}acetic acid
• SR-01000052212
• EN300-09362
• MLS001002487
• SR-01000052212-1
• 2-[[4-(2-methylpropylsulfanyl)-3-nitrophenyl]sulfonylamino]acetic acid
• SMR000368930
• G36127
• 2-({4-[(2-methylpropyl)sulfanyl]-3-nitrobenzene}sulfonamido)acetic acid
• 2-{4-[(2-methylpropyl)sulfanyl]-3-nitrobenzenesulfonamido}aceticacid
• Z56979262
• CHEMBL1440451
• AKOS034469245
• HMS2691D10
• 2-{4-[(2-Methylpropyl)sulfanyl]-3-nitrobenzenesulfonamido}acetic acid

• Inchi： 1S/C12H16N2O6S2/c1-8(2)7-21-11-4-3-9(5-10(11)14(17)18)22(19,20)13-6-12(15)16/h3-5,8,13H,6-7H2,1-2H3,(H,15,16)
• InChI Key： ZYSINNBAHKQHNZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])SCC(C)C)(NCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 348.04497858g/mol
• Monoisotopic Mass: 348.04497858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 163Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-{4-[(2-Methylpropyl)sulfanyl]-3-nitrobenzenesulfonamido}acetic acid

2-{4-[(2-Methylpropyl)sulfanyl]-3-nitrobenzenesulfonamido}acetic Acid: A Comprehensive Overview

2-{4-[(2-Methylpropyl)sulfanyl]-3-nitrobenzenesulfonamido}acetic acid, also known by its CAS number 747410-97-5, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate molecular structure, which includes a sulfonamide group attached to a benzenesulfonic acid moiety, further substituted with a nitro group and a thioether functional group. The presence of these functional groups makes it a versatile molecule with applications ranging from drug development to advanced materials science.

The molecular structure of this compound is particularly interesting due to the combination of electron-withdrawing and electron-donating groups. The sulfonamide group is known for its ability to enhance the solubility and stability of compounds, while the nitro group introduces strong electron-withdrawing effects, which can influence the reactivity and bioavailability of the molecule. Additionally, the thioether group contributes to the molecule's flexibility and potential for forming hydrogen bonds, which are crucial for its interactions in biological systems.

Recent studies have highlighted the importance of such compounds in the development of new pharmaceutical agents. For instance, researchers have explored the role of sulfonamides in modulating enzyme activity and receptor binding. In one notable study published in 2023, scientists demonstrated that derivatives of this compound exhibit potent inhibitory effects on certain kinases, making them promising candidates for anti-cancer therapies. The integration of the nitro group further enhances the compound's ability to penetrate cellular membranes, thereby improving its bioavailability.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and sulfonation reactions. The latest advancements in catalytic methods have enabled chemists to optimize the synthesis pathway, reducing production costs and minimizing environmental impact. For example, the use of microwave-assisted synthesis has been shown to significantly accelerate reaction times while maintaining high yields.

The application of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting polymers and light-emitting diodes (LEDs). Recent research has focused on incorporating this compound into polymer blends to enhance their conductivity and stability under varying environmental conditions.

Moreover, the environmental impact of this compound has been a subject of recent investigations. Studies have shown that under certain conditions, it can undergo biodegradation, reducing its persistence in aquatic ecosystems. However, further research is needed to fully understand its ecological footprint and ensure sustainable practices in its production and use.

In conclusion, 2-{4-[(2-Methylpropyl)sulfanyl]-3-nitrobenzenesulfonamido}acetic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its complex structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new properties and uses for this compound, it holds great promise for advancing science and technology in the coming years.